Cas no 2248327-39-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trimethyl-1H-pyrazol-4-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trimethyl-1H-pyrazol-4-yl)propanoate
• CAS No: 2248327-39-9
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 5877955
• PubChem ID: 165725689
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trimethyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248327-39-9
• EN300-6516308
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trimethyl-1H-pyrazol-4-yl)propanoate

• Inchi： 1S/C17H17N3O4/c1-10-12(11(2)19(3)18-10)8-9-15(21)24-20-16(22)13-6-4-5-7-14(13)17(20)23/h4-7H,8-9H2,1-3H3
• InChI Key： CTWTUWVOKPWAEL-UHFFFAOYSA-N
• SMILES： O(C(CCC1C(C)=NN(C)C=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trimethyl-1H-pyrazol-4-yl)propanoate

Introduction to Compound CAS No 2248327-39-9: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(Trimethyl-1H-Pyrazol-4-Yl)Propanoate

The compound with CAS No 2248327-39-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trimethyl-1H-pyrazol-4-yl)propanoate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and drug delivery systems. The isoindole core of the molecule, combined with the trimethylpyrazole substituent, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel materials with tailored electronic properties. The isoindole moiety, a derivative of indole, is known for its aromatic stability and ability to participate in various supramolecular interactions. These properties make it a valuable component in the design of functional materials such as organic semiconductors and self-assembling monolayers. The trimethylpyrazole group, on the other hand, introduces additional functionalities, including hydrogen bonding capabilities and potential for metal coordination.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. Researchers have explored its ability to form supramolecular assemblies through π–π interactions and hydrogen bonding. These assemblies can be tuned to exhibit specific mechanical or electronic properties, making them suitable for applications in nanotechnology and flexible electronics.

In addition to its material science applications, this compound has also been investigated for its potential in drug delivery systems. The combination of the isoindole core and the trimethylpyrazole substituent allows for controlled drug release mechanisms. Recent studies have demonstrated that this compound can serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent functionalization with the trimethylpyrazole group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic research and industrial applications.

From a structural perspective, the molecule exhibits a high degree of symmetry, which contributes to its stability and reactivity. The propanoate group serves as a versatile linker, enabling further functionalization and integration into larger molecular frameworks. This feature has been exploited in recent studies focused on creating hierarchical structures with enhanced functionality.

Looking ahead, ongoing research aims to explore the full potential of this compound in diverse fields such as optoelectronics and biotechnology. Its unique combination of structural features makes it an ideal candidate for developing next-generation materials with unprecedented performance characteristics.